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Compound of Interest

Compound Name: Pcmpa

Cat. No.: B1654314 Get Quote

For Immediate Release

[City, State] – [Date] – This technical guide provides a comprehensive overview of N-(3-

methoxypropyl)-1-phenyl-cyclohexanamine (PCMPA), a synthetic derivative of phencyclidine

(PCP). This document is intended for researchers, scientists, and drug development

professionals, and consolidates the current scientific understanding of PCMPA, including its

chemical properties, pharmacology, and metabolic pathways.

Contrary to inquiries regarding its therapeutic potential, a thorough review of scientific literature

indicates that PCMPA is primarily classified as a research chemical for forensic and

toxicological applications. There is currently no established evidence to support any therapeutic

use.

Chemical and Physical Properties
PCMPA is an arylcyclohexylamine derivative with the chemical formula C₁₆H₂₅NO. It is

structurally related to phencyclidine, a well-known dissociative anesthetic with significant mind-

altering effects. The hydrochloride salt of PCMPA is the common form available for research

purposes.

Table 1: Chemical and Physical Data for PCMPA Hydrochloride
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Property Value

IUPAC Name
N-(3-methoxypropyl)-1-phenyl-cyclohexanamine

hydrochloride

CAS Number 1934-63-0

Molecular Formula C₁₆H₂₆ClNO

Molecular Weight 283.84 g/mol

Appearance Crystalline solid

Mechanism of Action and Pharmacology
The specific pharmacological profile of PCMPA has not been extensively elucidated. However,

based on its structural similarity to PCP, it is presumed to act primarily as a non-competitive

NMDA receptor antagonist.[1] NMDA receptors are crucial for excitatory synaptic transmission

in the central nervous system, and their blockade can lead to dissociative and hallucinogenic

effects.[1]

PCP and its analogs are also known to interact with other receptor systems, including

dopamine and nicotinic acetylcholine receptors, which may contribute to their complex

pharmacological effects.[1] The precise binding affinities and functional activities of PCMPA at

these various receptors have yet to be fully characterized.

Metabolism
PCMPA is known to be metabolized by cytochrome P450 (CYP450) isoenzymes in the liver.

This metabolic pathway is a critical consideration in toxicological assessments and for

understanding the duration of its effects.
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Caption: Metabolic pathway of PCMPA via cytochrome P450 enzymes.
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Potential for Abuse and Lack of Therapeutic
Application
PCMPA is identified as a synthetic drug and a likely substance of abuse. Its structural

relationship to PCP raises significant concerns regarding its potential for producing

dissociative, hallucinogenic, and psychotomimetic effects.

It is critical to note that there are no clinical trials or substantive research studies indicating any

therapeutic applications for PCMPA. The development of phencyclidine analogs for therapeutic

purposes has been historically challenging due to their adverse side effect profile, including the

risk of psychosis and neurotoxicity. While related compounds like ketamine have found clinical

use as an anesthetic and for treatment-resistant depression, this is the result of extensive

research and clinical evaluation that is absent for PCMPA.[2][3]

Experimental Protocols
Due to the limited research on PCMPA, detailed experimental protocols are not widely

available in the public domain. The primary application of this compound is as an analytical

standard in forensic and toxicological laboratories. Standard protocols for the handling and

analysis of controlled substances would apply.

Experimental Workflow for Forensic Identification:

Sample Handling Analytical Identification

Seized Material Solvent Extraction Gas Chromatography-
Mass Spectrometry (GC-MS)

Spectral Library
Comparison ReportPositive Identification
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Caption: General workflow for the forensic identification of PCMPA.

Conclusion
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PCMPA is a phencyclidine derivative with a pharmacological profile that is not well-

characterized but is presumed to involve NMDA receptor antagonism. It is primarily of interest

to the forensic and toxicological communities as a synthetic drug of abuse. The scientific

community has not identified any therapeutic applications for PCMPA, and its potential for

adverse psychoactive effects warrants caution. Further research into its specific pharmacology

and toxicology is necessary to fully understand its effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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